![molecular formula C23H23NO5 B10893869 5-[(2,3-dihydro-1H-inden-5-yloxy)methyl]-N-(2,4-dimethoxyphenyl)furan-2-carboxamide](/img/structure/B10893869.png)
5-[(2,3-dihydro-1H-inden-5-yloxy)methyl]-N-(2,4-dimethoxyphenyl)furan-2-carboxamide
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Description
5-[(2,3-DIHYDRO-1H-INDEN-5-YLOXY)METHYL]-N~2~-(2,4-DIMETHOXYPHENYL)-2-FURAMIDE is a complex organic compound featuring a unique combination of an indene moiety, a dimethoxyphenyl group, and a furanamide structure
Properties
Molecular Formula |
C23H23NO5 |
|---|---|
Molecular Weight |
393.4 g/mol |
IUPAC Name |
5-(2,3-dihydro-1H-inden-5-yloxymethyl)-N-(2,4-dimethoxyphenyl)furan-2-carboxamide |
InChI |
InChI=1S/C23H23NO5/c1-26-17-8-10-20(22(13-17)27-2)24-23(25)21-11-9-19(29-21)14-28-18-7-6-15-4-3-5-16(15)12-18/h6-13H,3-5,14H2,1-2H3,(H,24,25) |
InChI Key |
WKQVEXUUPDGLOP-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=CC=C(O2)COC3=CC4=C(CCC4)C=C3)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-[(2,3-DIHYDRO-1H-INDEN-5-YLOXY)METHYL]-N~2~-(2,4-DIMETHOXYPHENYL)-2-FURAMIDE typically involves multiple steps:
Formation of the Indene Moiety: The indene structure can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.
Attachment of the Dimethoxyphenyl Group:
Furanamide Formation: The final step includes the formation of the furanamide structure, which can be achieved through amide bond formation reactions, often using reagents like carbodiimides or coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and scalability.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the indene moiety, leading to the formation of indanone derivatives.
Reduction: Reduction reactions can target the furanamide group, potentially converting it to the corresponding amine.
Substitution: Electrophilic and nucleophilic substitution reactions can occur, especially at the aromatic rings.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO_4) and chromium trioxide (CrO_3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH_4) or sodium borohydride (NaBH_4) are typically used.
Substitution: Reagents like halogens (for electrophilic substitution) or nucleophiles (for nucleophilic substitution) under appropriate conditions.
Major Products
Oxidation: Indanone derivatives.
Reduction: Amines.
Substitution: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
Chemistry
In chemistry, this compound can serve as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse functionalization, making it valuable in organic synthesis.
Biology
The compound’s potential biological activity can be explored in drug discovery, particularly for its interactions with biological targets due to the presence of the indene and furanamide moieties.
Medicine
In medicinal chemistry, derivatives of this compound could be investigated for their pharmacological properties, including anti-inflammatory, anticancer, or antimicrobial activities.
Industry
In the industrial sector, this compound might be used in the development of new materials, such as polymers or advanced composites, due to its structural properties.
Mechanism of Action
The mechanism by which 5-[(2,3-DIHYDRO-1H-INDEN-5-YLOXY)METHYL]-N~2~-(2,4-DIMETHOXYPHENYL)-2-FURAMIDE exerts its effects would depend on its specific application. In a biological context, it could interact with enzymes or receptors, modulating their activity. The indene moiety might engage in π-π interactions with aromatic amino acids in proteins, while the furanamide group could form hydrogen bonds or coordinate with metal ions.
Comparison with Similar Compounds
Similar Compounds
Indene Derivatives: Compounds like indanone and indene itself share the indene moiety.
Furanamides: Other furanamide compounds, such as N-(2-furylmethyl)acetamide, have similar structural features.
Dimethoxyphenyl Compounds: Compounds like 2,4-dimethoxybenzaldehyde share the dimethoxyphenyl group.
Uniqueness
What sets 5-[(2,3-DIHYDRO-1H-INDEN-5-YLOXY)METHYL]-N~2~-(2,4-DIMETHOXYPHENYL)-2-FURAMIDE apart is the combination of these three distinct moieties in a single molecule, providing a unique set of chemical and physical properties that can be exploited in various applications.
This detailed overview provides a comprehensive understanding of 5-[(2,3-DIHYDRO-1H-INDEN-5-YLOXY)METHYL]-N~2~-(2,4-DIMETHOXYPHENYL)-2-FURAMIDE, from its synthesis to its potential applications and unique characteristics
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